Cas no 2228922-86-7 (2-(3-aminobutyl)benzene-1,3,5-triol)

• Product Name: 2-(3-aminobutyl)benzene-1,3,5-triol
• CAS No: 2228922-86-7
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 6509132
• PubChem ID: 165851865
• Update Time: 2025-05-19

2-(3-aminobutyl)benzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminobutyl)benzene-1,3,5-triol
• 2228922-86-7
• EN300-1735909

• Inchi： 1S/C10H15NO3/c1-6(11)2-3-8-9(13)4-7(12)5-10(8)14/h4-6,12-14H,2-3,11H2,1H3
• InChI Key： SUZMSSWOSOKPRT-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1CCC(C)N)O)O

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 86.7Ų

Additional information on 2-(3-aminobutyl)benzene-1,3,5-triol

Exploring the Versatile Compound: 2-(3-aminobutyl)benzene-1,3,5-triol (CAS No. 2228922-86-7)

The chemical compound 2-(3-aminobutyl)benzene-1,3,5-triol (CAS No. 2228922-86-7) has garnered significant attention in recent years due to its unique molecular structure and potential applications across various industries. This benzene derivative features an aminobutyl side chain attached to a trihydroxybenzene core, creating interesting chemical properties that researchers are actively exploring. As interest grows in specialty organic compounds, this particular molecule stands out for its potential in pharmaceutical research, material science, and biochemical applications.

From a structural perspective, 2-(3-aminobutyl)benzene-1,3,5-triol combines the characteristics of both phenolic compounds and amines, making it particularly valuable for drug discovery and materials engineering. The presence of three hydroxyl groups on the benzene ring provides multiple sites for hydrogen bonding and chemical modification, while the aminobutyl side chain offers additional functionalization possibilities. These features have led to increasing searches for "benzene-1,3,5-triol derivatives" and "functionalized aminobutyl compounds" in scientific databases.

Recent studies have focused on the potential of CAS 2228922-86-7 in developing novel antioxidant agents, given the known antioxidant properties of polyphenolic compounds. The combination of phenolic hydroxyl groups with an amine functionality in 2-(3-aminobutyl)benzene-1,3,5-triol may create synergistic effects that enhance its radical-scavenging capabilities. This has become particularly relevant as consumer interest in natural antioxidants and anti-aging compounds continues to rise in the cosmetic and nutraceutical industries.

In material science applications, researchers are investigating 2-(3-aminobutyl)benzene-1,3,5-triol as a potential building block for advanced polymers and coating materials. The multiple reactive sites allow for cross-linking possibilities, which could lead to materials with improved thermal stability and mechanical properties. The growing demand for "high-performance polymer precursors" in electronics and automotive applications has driven increased interest in such multifunctional aromatic compounds.

The synthesis and characterization of CAS 2228922-86-7 present interesting challenges for organic chemists. Current literature suggests several synthetic routes to access 2-(3-aminobutyl)benzene-1,3,5-triol, with researchers optimizing conditions to improve yields and purity. These developments are particularly important for scaling up production, as industrial applications require cost-effective and reproducible synthetic methods. The search terms "synthesis of aminobutyl benzene derivatives" and "purification of polyhydroxy aromatic amines" reflect this growing practical interest.

From a safety and handling perspective, while 2-(3-aminobutyl)benzene-1,3,5-triol is not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with any chemical substance. The compound's stability, solubility characteristics, and storage conditions are important considerations for researchers and manufacturers alike. These practical aspects contribute to searches for "handling guidelines for aromatic amines" and "stability of polyhydroxy compounds" in professional forums.

Looking to the future, the potential applications of 2-(3-aminobutyl)benzene-1,3,5-triol continue to expand as researchers uncover new properties and reactivities. Its combination of aromatic and aliphatic characteristics makes it a fascinating subject for structure-activity relationship studies and molecular design projects. As the chemical industry moves toward more sustainable practices, the development of efficient synthetic routes to valuable intermediates like CAS 2228922-86-7 will remain an important area of investigation.

The commercial availability of 2-(3-aminobutyl)benzene-1,3,5-triol has increased in recent years to meet growing research demand. Suppliers typically offer this compound in various purity grades, from research quantities to bulk orders, catering to different application needs. This availability supports the compound's use in diverse fields, from academic research to industrial development projects searching for "specialty chemical suppliers" and "custom synthesis services".

In conclusion, 2-(3-aminobutyl)benzene-1,3,5-triol (CAS No. 2228922-86-7) represents an intriguing example of how carefully designed molecular structures can open doors to numerous applications. Its unique combination of functional groups continues to inspire research across multiple disciplines, from medicinal chemistry to advanced materials development. As scientific understanding of this compound grows, so too does its potential to contribute to innovations in various technological fields.